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Executive Summary
2,5-Dimethoxyterephthalohydrazide (DMTH) is a symmetric, electron-rich organic building

block used primarily in the synthesis of hydrazone-linked Covalent Organic Frameworks

(COFs).[1] Its structural rigidity, combined with the reversible nature of the hydrazone bond,

allows for the formation of highly crystalline, porous materials (e.g., COF-42) utilized in

photocatalysis, heavy metal capture, and optoelectronics. This guide provides a

comprehensive analysis of its physicochemical properties, validated synthesis protocols, and

analytical characterization standards.
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Property Detail

CAS Number 114503-42-3

IUPAC Name 2,5-Dimethoxybenzene-1,4-dicarbohydrazide

Synonyms
2,5-Dimethoxyterephthalic acid dihydrazide;

DMTH

Molecular Formula C₁₀H₁₄N₄O₄

Molecular Weight 254.24 g/mol

SMILES COc1cc(C(=O)NN)c(OC)cc1C(=O)NN

Structural Features
symmetry; Electron-donating methoxy groups at

2,5-positions enhance solubility and influence

electronic band gaps in resulting COFs.

Structural Visualization
The following diagram illustrates the synthesis pathway from the commercially available diester

precursor.[2]
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Caption: Figure 1. Standard synthetic pathway via hydrazinolysis of the dimethyl ester.
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Property Value / Description

Appearance Off-white to pale yellow powder

Melting Point >300 °C (Decomposes)

Solubility

Soluble: DMSO, DMF, DMAc (upon

heating).Insoluble: Water, Methanol, Ethanol,

Chloroform, Hexane.

Stability
Stable under ambient conditions.[2]

Hygroscopic; store in a desiccator.

pKa
Hydrazide NH typically ~12-13; Methoxy groups

slightly increase electron density on the ring.[2]

Synthesis & Production Protocol
Objective: Synthesis of high-purity (>97%) 2,5-dimethoxyterephthalohydrazide from dimethyl

2,5-dimethoxyterephthalate.

Reagents
Precursor: Dimethyl 2,5-dimethoxyterephthalate (1.0 eq)

Reagent: Hydrazine monohydrate (80% or 98% grade) (Excess, >10 eq)

Solvent: Methanol (MeOH) or Ethanol (EtOH) (Anhydrous preferred)[2]

Step-by-Step Methodology
Dissolution: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser,

suspend Dimethyl 2,5-dimethoxyterephthalate (e.g., 5.0 g) in Methanol (100 mL).

Note: The ester may not dissolve completely at room temperature; this is normal.[2]

Hydrazinolysis: Add Hydrazine Hydrate (10–15 mL) dropwise to the suspension while

stirring.
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Causality: A large excess of hydrazine drives the equilibrium forward and prevents the

formation of oligomeric side products.

Reflux: Heat the mixture to reflux (approx. 65–70 °C) for 12–24 hours.

Observation: The suspension will initially clear (as the ester reacts) and then a heavy

precipitate (the hydrazide product) will form as the reaction progresses.

Isolation: Cool the reaction mixture to room temperature. Filter the white/off-white precipitate

using vacuum filtration.[2]

Purification: Wash the filter cake copiously with cold Methanol (3 × 50 mL) and then Diethyl

Ether (2 × 50 mL) to remove unreacted hydrazine and solvent.

Drying: Dry the solid in a vacuum oven at 60 °C for 6 hours.

Analytical Characterization
To validate the synthesis, the following spectroscopic signatures must be confirmed.

Nuclear Magnetic Resonance (¹H NMR)
Solvent: DMSO-d₆ (Due to solubility limitations in CDCl₃)

Shift (δ ppm) Multiplicity Integration Assignment

9.20 – 9.60 Singlet (s) 2H
–CONH– (Amide

proton)

7.50 – 7.60 Singlet (s) 2H
Ar–H (Aromatic ring

protons)

4.50 – 4.70 Broad Singlet (s) 4H
–NH₂ (Terminal amine

protons)

3.70 – 3.85 Singlet (s) 6H
–OCH₃ (Methoxy

protons)
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Interpretation: The high symmetry of the molecule results in simplified spectra.[2] The aromatic

region shows a single peak for the two equivalent ring protons.[2] The broad –NH₂ signal may

vary in shift/width depending on water content in the DMSO.[2]

Infrared Spectroscopy (FT-IR)[3]
3300 – 3200 cm⁻¹: N–H stretching (Primary amine doublet).[2]

1650 – 1620 cm⁻¹: C=O stretching (Amide I band).[2]

1220 cm⁻¹: C–O–C stretching (Methoxy ether linkage).[2]

Applications: Covalent Organic Frameworks (COFs)
The primary utility of DMTH is as a linear

-symmetric linker for constructing 2D COFs.[2] The most notable example is COF-42.[2][3]

Case Study: Synthesis of COF-42
Reaction: Condensation of DMTH with 1,3,5-Triformylbenzene (TFB). Topology: Hexagonal

pore structure with hydrazone linkages.[2]
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1,3,5-Triformylbenzene
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Caption: Figure 2.[2][4] Reticular synthesis logic for COF-42 formation.
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Protocol Highlight:

Solvent System: 1,4-Dioxane / Mesitylene (1:1 v/v).[2]

Catalyst: 6M Aqueous Acetic Acid.[2]

Conditions: Solvothermal synthesis in a sealed Pyrex tube at 120 °C for 3 days.

Mechanism: The methoxy groups on DMTH improve the crystallinity of the COF by

promoting interlayer stacking interactions via electron donation, stabilizing the 2D sheets.

Handling & Safety (E-E-A-T)
Hazard Classification: Irritant (Skin/Eye/Respiratory).[2]

GHS Codes: H315, H319, H335.[5]

Storage: Store at 4 °C in a dark, dry place. Hydrazides can slowly oxidize or hydrolyze if

exposed to moisture and air over prolonged periods.[2]

PPE: Standard lab coat, nitrile gloves, and safety glasses. Work in a fume hood to avoid

inhalation of dust.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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